Cas no 7133-46-2 (dicyclohexylsulphide)

• Product Name: dicyclohexylsulphide
• CAS No: 7133-46-2
• MF: C₁₂H₂₂S
• MW: 198.368082523346
• CID: 862703
• PubChem ID: 23523
• Update Time: 2025-04-19

dicyclohexylsulphide Chemical and Physical Properties

Names and Identifiers

• dicyclohexylsulphide
• cyclohexylsulfanylcyclohexane
• Cyclohexane, 1,1'-thiobis-
• Dicyclohexyl sulfide
• SCHEMBL575824
• DTXSID30221524
• (Cyclohexylsulfanyl)cyclohexane #
• 7133-46-2
• FTAORUVBXKFVDA-UHFFFAOYSA-N
• Dicyclohexyl sulphide
• NS00037189
• EINECS 230-432-7

• Inchi： 1S/C12H22S/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h11-12H,1-10H2
• InChI Key： FTAORUVBXKFVDA-UHFFFAOYSA-N
• SMILES： S(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 198.14436
• Monoisotopic Mass: 198.144221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3
• XLogP3: 4.5

Experimental Properties

• Density: 0.9766 (rough estimate)
• Melting Point: 9.9°C
• Boiling Point: 295.71°C (rough estimate)
• Flash Point: 123.1°C
• Refractive Index: 1.5142 (estimate)
• PSA: 0